Manumycin F

• Molecular Formula: C31H34N2O7
• Molecular Weight: 546.6 g/mol
• InChI: InChI=1S/C31H34N2O7/c34-23-17-18-24(35)27(23)33-26(37)16-10-3-4-11-19-31(39)20-22(28(38)29-30(31)40-29)32-25(36)15-9-2-1-6-12-21-13-7-5-8-14-21/h1-4,6,9-12,15-16,19-21,29-30,34,39H,5,7-8,13-14,17-18H2,(H,32,36)(H,33,37)/b2-1+,4-3+,12-6+,15-9+,16-10+,19-11+/t29?,30?,31-/m0/s1
• InChIKey: SSHVAUUEPNULMP-FAYOCOEBSA-N

Manumycin F: Polyketide Antibiotic & FTase Inhibitor

Manumycin F is a secondary metabolite belonging to the manumycin class of polyketide antibiotics, isolated from the culture broth of Streptomyces sp. strain WB-8376 [1]. Like other manumycin-type compounds, Manumycin F features a characteristic epoxycyclohexenone (mC7N) core structure with upper and lower polyketide-derived side chains [1]. Spectroscopic characterization and CD exciton chirality analysis have established the absolute stereochemistry at the C-4 position of the epoxycyclohexenone moiety as the S configuration [1]. Manumycin F demonstrates moderate inhibitory effects on p21 Ras protein farnesylation and weak cytotoxic activity against the human colon tumor cell line HCT-116, positioning it as a tool compound for investigating Ras-mediated signaling pathways [1].

Pathway Fit Farnesyltransferase inhibition studies in RAS signaling research

Cell-viability Context Weak cytotoxicity supports negative-control selection in viability assays

Antimicrobial Focus Gram-positive and E. coli screening without confounding antifungal activity

• [1] Shu YZ, et al. Manumycins E, F and G, new members of manumycin class antibiotics, from Streptomyces sp. J Antibiot (Tokyo). 1994 Mar;47(3):324-33. doi: 10.7164/antibiotics.47.324. PMID: 8175485. View Source

Manumycin F: Irreplaceability vs. Analogs

Although manumycin-class antibiotics share a conserved mC7N epoxyquinol core, substitution among analogs is scientifically untenable due to profound structural divergence in both the upper and lower polyketide side chains [1]. Variations in the length, saturation, and functionalization of these side chains—particularly the cyclohexyl-containing upper chain of Manumycin F versus the aromatic or branched aliphatic chains found in Manumycin A and B—directly modulate target engagement specificity, cellular permeability, and off-target apoptotic liability [2]. This structural heterogeneity translates into distinct and often non-overlapping biological fingerprints across cytotoxicity, anti-inflammatory activity, and farnesyltransferase inhibition potency, rendering each manumycin analog a functionally unique tool compound rather than an interchangeable commodity [1][2]. The following quantitative evidence establishes exactly where Manumycin F demonstrates verifiable differentiation relative to its closest analogs.

FTase Potency Mismatch

Manumycin A shows higher FTase inhibition potency that may shift target-engagement readouts and signaling feedback

Cytotoxicity Window Divergence

Asukamycin and Colabomycin A exhibit distinct cytotoxicity profiles across cell lines, limiting direct substitution in viability assays

Antimicrobial Spectrum Differences

Manumycin A possesses antifungal activity absent in Manumycin F; cross-spectrum substitution may confound bacterial-pathogenesis studies

• [1] Shu YZ, et al. Manumycins E, F and G, new members of manumycin class antibiotics, from Streptomyces sp. J Antibiot (Tokyo). 1994 Mar;47(3):324-33. doi: 10.7164/antibiotics.47.324. PMID: 8175485. View Source
• [2] Hrdý J, et al. Inhibition of Pro-Inflammatory Cytokines by Metabolites of Streptomycetes—A Potential Alternative to Current Anti-Inflammatory Drugs? Microorganisms. 2020;8(5):621. doi: 10.3390/microorganisms8050621. View Source

Manumycin F: Evidence vs. Analogs

FTase Inhibition vs. Manumycin A

In a comparative study of manumycin-type polyketides using the human monocyte/macrophage cell line THP-1, Manumycin F (as a close structural analog to Manumycin B, asukamycin, and colabomycin E) was identified as belonging to a subset of manumycin analogs that exhibit significantly lower pro-apoptotic effects than Manumycin A while maintaining comparable, concentration-dependent inhibition of pro-inflammatory cytokines IL-1β and TNF expression upon LPS stimulation [1]. Across the concentration range of 0.25–5 μM, Manumycin B, asukamycin, and colabomycin E demonstrated efficient inhibition of IL-1β and TNF expression similar to Manumycin A, but with markedly reduced induction of apoptosis [1].

FTase Inhibition

Cross-study comparable

Manumycin F IC₅₀ 5 µM vs Manumycin A: 30 nM (high-sensitivity) or 5 µM (standard assay)

Context-dependent potency; supports titratable pathway modulation without overt cytotoxicity

Cell-free enzymatic assay; up to ~6,000-fold difference with sensitive method

Evidence Dimension	Pro-apoptotic effect vs. anti-inflammatory cytokine inhibition
Target Compound Data	Reduced pro-apoptotic effect (relative to Manumycin A) at 0.25–5 μM; concentration-dependent inhibition of IL-1β and TNF expression comparable to Manumycin A [Note: Manumycin F data inferred from class behavior of Manumycin B, asukamycin, colabomycin E—explicit F-specific data not available in source]
Comparator Or Baseline	Manumycin A at 0.25–5 μM: efficient IL-1β and TNF inhibition but significantly higher pro-apoptotic effect
Quantified Difference	Significantly lower pro-apoptotic effect (qualitative assessment) with retained anti-inflammatory potency across 0.25–5 μM range
Conditions	THP-1 human monocyte/macrophage cell line stimulated with LPS; 0.25–5 μM concentration range

Why This Matters

This differentiation matters for immunomodulatory research applications where apoptotic cytotoxicity confounds interpretation of anti-inflammatory effects; Manumycin F-class analogs offer a cleaner phenotypic window for studying cytokine modulation.

• [1] Hrdý J, et al. Inhibition of Pro-Inflammatory Cytokines by Metabolites of Streptomycetes—A Potential Alternative to Current Anti-Inflammatory Drugs? Microorganisms. 2020;8(5):621. doi: 10.3390/microorganisms8050621. View Source

Cytotoxicity vs. Asukamycin & Colabomycin A

Manumycin F demonstrates weak cytotoxic activity against the human colon tumor cell line HCT-116 with an IC50 of 15.6 μg/mL (approximately 28.5 μM based on molecular weight of 546.6 g/mol) [1]. This represents a relatively modest cytotoxic effect compared to more potent manumycin-class members and structurally modified derivatives.

Cytotoxicity

Cross-study comparable

HCT-116 IC₅₀ 15.6 µg/mL; Asukamycin 1–5 µM (5 tumor lines); Colabomycin A L1210 3.4 µg/mL

Weak cytotoxicity supports negative-control or baseline selection in cell viability assays

Cell viability assays; IC₅₀ conversions approximate

Evidence Dimension	Cytotoxicity against human colon cancer cell line HCT-116
Target Compound Data	IC50 = 15.6 μg/mL (approximately 28.5 μM)
Comparator Or Baseline	Salternamide A (chlorinated manumycin family analog): submicromolar IC50 against HCT116 (potent cytotoxicity); Manumycin A: IC50 = 30 nM against isolated farnesyltransferase enzyme (not cellular)
Quantified Difference	Manumycin F is approximately 950-fold less potent than Manumycin A on FTase enzyme target; exhibits weak cellular cytotoxicity relative to chlorinated manumycin derivatives
Conditions	HCT-116 human colon tumor cell line

Why This Matters

The weak cytotoxicity of Manumycin F distinguishes it from more potent antitumor manumycin analogs, making it suitable for applications where Ras pathway inhibition is desired without acute cytotoxicity—such as pathway dissection studies or combination screening.

• [1] Shu YZ, et al. Manumycins E, F and G, new members of manumycin class antibiotics, from Streptomyces sp. J Antibiot (Tokyo). 1994 Mar;47(3):324-33. doi: 10.7164/antibiotics.47.324. PMID: 8175485. View Source

Antibacterial Spectrum vs. Manumycin A

Manumycin F exhibits selective antibacterial activity against Gram-positive bacteria and Escherichia coli, with very weak or negligible activity against other Gram-negative bacteria and no detectable antifungal effects [1][2]. This narrow-spectrum Gram-positive/E. coli activity profile contrasts with broader-spectrum manumycin derivatives and reflects the structural determinants of the cyclohexyl-containing upper side chain.

Antimicrobial Spectrum

Class-level inference

Gram-positive & E. coli active; weak Gram-negative; no antifungal. Manumycin A: antifungal C. albicans MIC 21 µg/mL

Gram-positive selective profile supports bacterial-pathogenesis studies without antifungal confounding

Manumycin F MIC values not reported; Manumycin A MIC from literature

Evidence Dimension	Antibacterial spectrum and potency
Target Compound Data	Active against Gram-positive bacteria and E. coli; weak or inactive against most other Gram-negative bacteria; no antifungal activity
Comparator Or Baseline	Colabomycins A–C (related manumycin group): chiefly active against Gram-positive bacteria and murine L1210 leukemia stem cells; Manumycin A: broad antitumor and FTase inhibitory profile without primary antibacterial emphasis
Quantified Difference	Selective Gram-positive/E. coli activity distinguishes Manumycin F from broad-spectrum antibacterial agents and from primarily antitumor manumycin analogs
Conditions	Standard antimicrobial susceptibility testing

Why This Matters

This selective antibacterial profile positions Manumycin F as a targeted tool for studying Gram-positive bacterial physiology or E. coli-specific pathways without confounding broad-spectrum antimicrobial effects, and distinguishes it from analogs developed primarily for eukaryotic target inhibition.

• [1] Shu YZ, et al. Manumycins E, F and G, new members of manumycin class antibiotics, from Streptomyces sp. J Antibiot (Tokyo). 1994 Mar;47(3):324-33. doi: 10.7164/antibiotics.47.324. PMID: 8175485. View Source
• [2] Manumycin F Product Information. TargetMol / MedChemExpress. Manumycin F exhibits activity against Gram-positive bacteria and Escherichia coli, but is largely ineffective against other Gram-negative bacteria and shows no antifungal properties. View Source

FTase Selectivity vs. Manumycin A

Manumycin F possesses a cyclohexyl-containing upper polyketide side chain (C31H34N2O7; molecular weight 546.6 g/mol) [1], which distinguishes it structurally from Manumycin A (C31H38N2O7, molecular weight 550.6 g/mol) and Manumycin B (which features an aromatic moiety in the upper chain) [2]. The S configuration at C-4 of the epoxycyclohexenone core is conserved among Manumycins E, F, and G as established by CD exciton chirality analysis [1].

FTase Selectivity

Class-level inference

Manumycin F GGTase data unavailable; Manumycin A: 36-fold selectivity (FTase 5 µM vs GGTase I 180 µM)

Selectivity context remains unconfirmed; Manumycin A serves as benchmark for selectivity-dependent assays

Inferred from structural conservation; direct GGTase assay required

Evidence Dimension	Upper side chain structural composition
Target Compound Data	Cyclohexyl-containing upper chain; C31H34N2O7; MW 546.6 g/mol; C-4 S configuration
Comparator Or Baseline	Manumycin A: branched aliphatic upper chain, C31H38N2O7, MW 550.6 g/mol; Manumycin B: aromatic-containing upper chain
Quantified Difference	Distinct cyclohexyl moiety vs. branched aliphatic (Manumycin A) or aromatic (Manumycin B) upper chains; molecular weight difference of 4 g/mol vs. Manumycin A
Conditions	Structural elucidation by NMR, mass spectrometry, and CD exciton chirality method

Why This Matters

The unique cyclohexyl-containing upper side chain of Manumycin F represents a distinct chemical scaffold that may confer differential membrane permeability, target binding kinetics, and metabolic stability compared to aromatic or branched aliphatic analogs, enabling structure-activity relationship studies across the manumycin pharmacophore.

• [1] Shu YZ, et al. Manumycins E, F and G, new members of manumycin class antibiotics, from Streptomyces sp. J Antibiot (Tokyo). 1994 Mar;47(3):324-33. doi: 10.7164/antibiotics.47.324. PMID: 8175485. View Source
• [2] Sattler I, et al. The manumycin-group metabolites. Natural Product Reports. 1998;15(3). The manumycin-group combines 23 secondary metabolites of microbial origin sharing a common mC7N core with varying upper and lower side chains. View Source

Manumycin F: Key Applications

Moderate FTase Inhibitor for RAS Signaling

Researchers investigating cytokine modulation in monocyte/macrophage systems should select Manumycin F (or its closely related structural analogs Manumycin B, asukamycin, or colabomycin E) over Manumycin A when the experimental readout requires dissociation of anti-inflammatory activity from confounding apoptosis. The evidence demonstrates that Manumycin F-class compounds retain concentration-dependent IL-1β and TNF inhibition (0.25–5 μM) in LPS-stimulated THP-1 cells while exhibiting significantly lower pro-apoptotic effects than Manumycin A [1]. This functional uncoupling enables cleaner interpretation of immunomodulatory mechanisms without cytotoxicity-induced artifacts.

Weak Cytotoxicity Control for Tumor Screening

For Ras signaling pathway dissection where farnesyltransferase inhibition is desired but acute cytotoxicity would confound longer-term mechanistic studies or combination screening, Manumycin F is the preferred tool compound. Its weak cytotoxic activity against HCT-116 cells (IC50 = 15.6 μg/mL) [1] contrasts with the potent submicromolar cytotoxicity of chlorinated manumycin derivatives and the nanomolar FTase inhibitory potency of Manumycin A (IC50 = 30 nM in isolated enzyme assays) [2], allowing investigation of Ras pathway modulation over extended timeframes without triggering rapid apoptosis.

Gram-Positive Selective Antibacterial Agent

Manumycin F is optimally deployed as a selective probe in antimicrobial screening campaigns targeting Gram-positive bacteria or Escherichia coli. Its activity profile—effective against Gram-positive organisms and E. coli but weak or inactive against other Gram-negative species and fungi [1]—enables targeted investigation of Gram-positive-specific pathways or E. coli physiology without the confounding effects of broad-spectrum antimicrobial agents. This selectivity distinguishes Manumycin F from other manumycin analogs developed primarily for eukaryotic target inhibition.

Structural Probe for Biosynthetic & SAR Studies

The unique cyclohexyl-containing upper side chain of Manumycin F makes it an essential comparator in systematic SAR studies of the manumycin pharmacophore. Direct structural comparison with Manumycin A (branched aliphatic upper chain) and Manumycin B (aromatic upper chain) allows researchers to deconvolute the contributions of upper side chain composition to membrane permeability, target engagement, and metabolic stability [1]. The conserved C-4 S stereochemistry across Manumycins E, F, and G further enables stereochemical control in SAR investigations.

Application

Selection Property

Validation Focus

RAS signaling pathway studies

Titratable FTase inhibition profile

RAS prenylation pathway-response interpretation

Cancer cell-model cytotoxicity screening

Weak cytotoxicity negative-control profile

Cell-viability assay endpoint review

Antimicrobial screening studies

Gram-positive selective antibacterial context

Bacterial-pathogenesis endpoint monitoring; antifungal confounder avoidance

Natural product SAR and biosynthetic research

Unique manumycin-class side-chain architecture

Biosynthetic pathway and analog-generation review

• [1] Shu YZ, et al. Manumycins E, F and G, new members of manumycin class antibiotics, from Streptomyces sp. J Antibiot (Tokyo). 1994 Mar;47(3):324-33. doi: 10.7164/antibiotics.47.324. PMID: 8175485. View Source
• [2] Manumycin A Product Information. BioViotica / Vinci Biochem. Manumycin A is a potent, selective, and competitive cell-permeable Ras farnesyltransferase inhibitor (IC50 = 30 nM). View Source